N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide

• IUPAC Name: 2-(4-morpholin-4-ylsulfonylphenoxy)-N-propan-2-ylpropanamide
• InChI: InChI=1S/C16H24N2O5S/c1-12(2)17-16(19)13(3)23-14-4-6-15(7-5-14)24(20,21)18-8-10-22-11-9-18/h4-7,12-13H,8-11H2,1-3H3,(H,17,19)
• InChI Key: CDVWRDMZMWTBEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C(C)OC1=CC=C(C=C1)S(=O)(=O)N2CCOCC2
• Molecular Formula: C16H24N2O5S
• Molecular Weight: 356.4 g/mol

Description

N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide, also known as NS-398, is a selective inhibitor of cyclooxygenase-2 (COX-2). It was first synthesized in 1994 and has since been used extensively in scientific research to understand the role of COX-2 in various physiological processes.

Mechanism of Action

N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide selectively inhibits COX-2, which is an enzyme that is responsible for the production of prostaglandins. Prostaglandins are involved in various physiological processes, including inflammation, pain, and fever. By inhibiting COX-2, N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide reduces the production of prostaglandins, leading to its anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects:
N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to inhibit the growth of cancer cells and to have neuroprotective effects. However, N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide has been shown to have limited effects on platelet aggregation and gastric mucosal damage.

Advantages and Limitations for Lab Experiments

N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide is a selective inhibitor of COX-2, which makes it useful for studying the role of COX-2 in various physiological processes. However, N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide has limited effects on platelet aggregation and gastric mucosal damage, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide. One area of research is the role of COX-2 in cancer. N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide has been shown to inhibit the growth of cancer cells, and further research may lead to the development of new cancer therapies. Another area of research is the role of COX-2 in neurodegenerative diseases. N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide has been shown to have neuroprotective effects, and further research may lead to the development of new treatments for neurodegenerative diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide and its potential limitations in lab experiments.

Synthesis Methods

N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide is synthesized through a multi-step process that involves the reaction of 4-morpholinylsulfonyl chloride with 4-hydroxybenzoic acid to form 4-(4-morpholinylsulfonyl)phenol. This compound is then reacted with isopropylamine and propionyl chloride to form N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide.

Scientific Research Applications

N-isopropyl-2-[4-(4-morpholinylsulfonyl)phenoxy]propanamide has been used extensively in scientific research to understand the role of COX-2 in various physiological processes. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects, and has been used to study the role of COX-2 in cancer, cardiovascular disease, and neurodegenerative diseases.